Cas no 2172230-52-1 (4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol)

• Product Name: 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol
• CAS No: 2172230-52-1
• MF: C₁₆H₂₇NO
• MW: 249.391684770584
• CID: 6035387
• PubChem ID: 165786565
• Update Time: 2025-05-30

4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol
• 2172230-52-1
• EN300-1277331

• Inchi： 1S/C16H27NO/c1-10(2)7-14(17)12-9-13(16(4,5)6)15(18)8-11(12)3/h8-10,14,18H,7,17H2,1-6H3
• InChI Key： DTDXCMLIPDHEDX-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C(=CC=1C(C)(C)C)C(CC(C)C)N

Computed Properties

• Exact Mass: 249.209264485g/mol
• Monoisotopic Mass: 249.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol

4-(1-Amino-3-Methylbutyl)-2-tert-Butyl-5-Methylphenol (CAS No. 2172230-52-1): A Comprehensive Overview

4-(1-Amino-3-methylbutyl)-2-tert-butyl-5-methylphenol (CAS No. 2172230-52-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol is C₁₆H₂₇NO, and its molecular weight is approximately 249.39 g/mol. The compound features a phenolic ring with several substituents, including an amino group, a tert-butyl group, and a methyl group. These functional groups contribute to the compound's unique chemical properties and biological activities.

The presence of the amino group imparts basicity to the molecule, allowing it to form salts with acids. The tert-butyl group provides steric hindrance and enhances the compound's stability, while the methyl group on the phenolic ring influences its electronic properties and reactivity. The phenolic hydroxyl group can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Synthesis Methods

The synthesis of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol has been reported in several studies, with various approaches being employed to optimize yield and purity. One common method involves the reaction of 4-bromo-2-tert-butyl-5-methylphenol with 1-amino-3-methylbutane in the presence of a suitable base and solvent. This reaction typically proceeds via nucleophilic substitution at the bromine atom, followed by deprotection of the amino group if necessary.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions, such as Suzuki or Stille coupling, to introduce the tert-butyl and methyl groups onto the phenolic ring. These methods offer high selectivity and yield, making them suitable for large-scale production.

Biological Activities

4-(1-Amino-3-methylbutyl)-2-tert-butyl-5-methylphenol has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective properties. Recent research has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory properties, 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol has demonstrated potent antioxidant activity. Studies have shown that it can scavenge free radicals and protect cells from oxidative stress-induced damage. This makes it a promising candidate for the development of neuroprotective agents for conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Applications

The potential clinical applications of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol are currently under investigation in various preclinical studies. Early results suggest that this compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its antioxidant properties also make it a candidate for preventing or treating neurodegenerative disorders.

Clinical trials are essential to validate these findings and assess the safety and efficacy of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol in human subjects. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic effects.

Current Research Trends

The field of medicinal chemistry is constantly evolving, with new insights into the structure-function relationships of compounds like 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various biological targets with high accuracy. This has facilitated the rational design of more potent analogs with improved pharmacological profiles.

In addition to computational approaches, high-throughput screening techniques are being employed to identify novel derivatives of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol. These efforts aim to discover compounds with enhanced selectivity and reduced side effects, paving the way for more effective treatments.

Safety Considerations

Safety is a critical aspect of drug development, and extensive toxicological studies are required to ensure that compounds like 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol are safe for human use. Preclinical toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, but further investigations are necessary to fully understand its long-term effects.

Clinical trials will provide valuable data on the safety profile of 4-(1-amino-3-methylbutyl)-2-tert-butyl-5-methylphenol, including potential side effects and drug interactions. Regulatory agencies will review this data to determine whether the compound is suitable for approval as a therapeutic agent.

Conclusion

4-(1-Amino-3-methylbutyl)-2-tert-butyl-5-methylphenol (CAS No. 2172230-52-1) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure provides a foundation for further optimization through rational design strategies. Ongoing research aims to elucidate its mechanisms of action and explore its potential clinical applications in treating inflammatory diseases and neurodegenerative disorders.